Cas no 2089697-76-5 (1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester
• CAS No: 2089697-76-5
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5267544
• PubChem ID: 71165488
• Update Time: 2025-06-09

1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester

• Inchi： 1S/C11H12FNO2/c1-2-15-11(14)10-6-7-8(12)4-3-5-9(7)13-10/h3-5,10,13H,2,6H2,1H3
• InChI Key： CBYKPGVOYAWNIX-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2)CC1C(OCC)=O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester

Comprehensive Overview of 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester (CAS No. 2089697-76-5)

The compound 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester (CAS No. 2089697-76-5) is a fluorinated indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro substituent and an ethyl ester group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting neurological and inflammatory pathways. The growing demand for fluorinated indole derivatives in medicinal chemistry underscores its importance.

In recent years, the scientific community has focused on indole-based compounds due to their broad biological activities. The incorporation of a fluoro group enhances metabolic stability and bioavailability, making 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester a valuable scaffold. This compound aligns with current trends in green chemistry, as researchers seek eco-friendly synthetic routes for fluorinated intermediates. Its applications extend to crop protection, where fluorinated indoles are explored for their pesticidal properties.

The synthesis of 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-, ethyl ester typically involves multi-step reactions, including fluorination and esterification. Advanced techniques like flow chemistry and catalysis are being employed to improve yield and purity. Analytical methods such as HPLC and NMR are critical for characterizing this compound, ensuring compliance with regulatory standards. Its stability under various conditions makes it suitable for long-term storage and transportation.

From a commercial perspective, 2089697-76-5 is gaining traction in the fine chemicals market. Suppliers and manufacturers are responding to the rising demand by optimizing production scales. The compound's patent landscape reveals ongoing innovations, particularly in central nervous system (CNS) drug development. Investors and stakeholders are closely monitoring its potential in personalized medicine, where fluorinated indoles could play a pivotal role.

Environmental and safety considerations are paramount when handling 1H-Indole-2-carboxylic acid derivatives. While not classified as hazardous, proper laboratory practices must be followed to minimize risks. The compound's biodegradability and ecotoxicity are under study, reflecting the industry's commitment to sustainable chemistry. Regulatory frameworks like REACH and FDA guidelines ensure its safe use in research and industrial applications.

Future research directions for CAS No. 2089697-76-5 include exploring its structure-activity relationships (SAR) and expanding its utility in bioconjugation. The integration of machine learning in molecular design could accelerate the discovery of novel analogs. As the scientific community delves deeper into fluorine chemistry, this compound is poised to remain a focal point in innovation.